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Compound of Interest

Compound Name: 1-Azido-3-nitrobenzene

Cat. No.: B075478 Get Quote

An In-depth Technical Guide to 1-Azido-3-nitrobenzene

This guide provides a detailed overview of the fundamental physicochemical properties of 1-
Azido-3-nitrobenzene, a compound of interest for researchers, scientists, and professionals in

drug development.

Core Molecular Information
1-Azido-3-nitrobenzene is a chemical compound with the molecular formula C₆H₄N₄O₂.[1][2]

[3][4] Its molecular structure consists of a benzene ring substituted with an azido group (-N₃)

and a nitro group (-NO₂).

Quantitative Molecular Data
The key molecular identifiers and properties of 1-Azido-3-nitrobenzene are summarized in the

table below for easy reference.

Property Value Citations

Molecular Formula C₆H₄N₄O₂ [1][2][3][4]

Molecular Weight 164.12 g/mol [1][2][5]

IUPAC Name 1-azido-3-nitrobenzene [3]

CAS Number 1516-59-2 [2]
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Molecular Structure and Relationships
The relationship between the molecular formula and its constituent elements can be visualized

as a logical hierarchy.
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Caption: Hierarchical breakdown of the molecular formula of 1-Azido-3-nitrobenzene.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 1-Azido-3-nitrobenzene are

specific to individual research applications and are not broadly available in public chemical

databases. For specific methodologies, researchers should consult peer-reviewed scientific

literature that details the synthesis or application of this compound in a context relevant to their

work.

Signaling Pathways
Information regarding the specific signaling pathways modulated by 1-Azido-3-nitrobenzene is

not readily available in the public domain. The biological activity and potential interactions with

signaling pathways would be a subject of specific pharmacological or toxicological studies.

Researchers investigating the effects of this compound would need to perform targeted in-vitro

or in-vivo experiments to elucidate any such activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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